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Introduction

Remdesivir (GS-5734) is a broad-spectrum antiviral agent, notable as the first treatment
approved by the FDA for COVID-19.[1][2] It is a phosphoramidate prodrug of a 1’-cyano-
substituted adenosine nucleotide analog.[3][4] Upon entering a host cell, Remdesivir is
metabolized into its active triphosphate form, Remdesivir triphosphate (RDV-TP).[3][5][6] RDV-
TP functions as a direct-acting antiviral by mimicking the natural ATP substrate of the viral
RNA-dependent RNA polymerase (RdRp), a critical enzyme for the replication of many RNA
viruses.[3][7] Its incorporation into the nascent viral RNA strand leads to delayed chain
termination, thereby halting viral replication.[6][7]

The development of Remdesivir analogs is driven by the need to enhance antiviral potency,
improve pharmacokinetic profiles (e.g., oral bioavailability), and overcome potential viral
resistance.[8][9] High-throughput screening (HTS) is an essential methodology in this
endeavor, enabling the rapid evaluation of large chemical libraries of such analogs to identify
promising lead compounds.[1][10] These application notes provide an overview of HTS
strategies and detailed protocols for evaluating Remdesivir analogs.

Mechanism of Action: Remdesivir Analogs as RdRp
Inhibitors
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The primary target for Remdesivir and its analogs is the viral RdRp. The mechanism involves
several key intracellular steps, from prodrug activation to polymerase inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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